Cas no 120244-70-4 (Phosphorothioic acid,O,O-bis(2,3-dimethylphenyl) S-(1-methylethyl) ester)
120244-70-4 structure
Product Name:Phosphorothioic acid,O,O-bis(2,3-dimethylphenyl) S-(1-methylethyl) ester
CAS No:120244-70-4
MF:C19H25O3PS
MW:364.438765287399
CID:198860
PubChem ID:179945
Update Time:2025-04-19
Phosphorothioic acid,O,O-bis(2,3-dimethylphenyl) S-(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O,O-bis(2,3-dimethylphenyl) S-(1-methylethyl) ester
- 1-[(2,3-dimethylphenoxy)-propan-2-ylsulfanylphosphoryl]oxy-2,3-dimethylbenzene
- 120244-70-4
- DTXSID10152761
- Phosphorothioic acid, O,O-bis(2,3-dimethylphenyl) S-(1-methylethyl) ester
-
- Inchi: 1S/C19H25O3PS/c1-13(2)24-23(20,21-18-11-7-9-14(3)16(18)5)22-19-12-8-10-15(4)17(19)6/h7-13H,1-6H3
- InChI Key: FGBDQWPPFYCZEL-UHFFFAOYSA-N
- SMILES: S(C(C)C)P(=O)(OC1C=CC=C(C)C=1C)OC1C=CC=C(C)C=1C
Computed Properties
- Exact Mass: 364.12635
- Monoisotopic Mass: 364.12620283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 35.53
Phosphorothioic acid,O,O-bis(2,3-dimethylphenyl) S-(1-methylethyl) ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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